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Compound of Interest

Compound Name: R8-T198wt

Cat. No.: B1573923

Executive Summary & Molecule Profile

R8-T198wt is a specialized cell-permeable peptide inhibitor designed to target Pim-1 kinase, a
proto-oncogene frequently overexpressed in hematological malignancies and prostate cancer.
[1] Structurally, it is a fusion peptide consisting of an Octa-arginine (R8) transduction domain
linked to the carboxyl-terminal sequence of p27ngcontent-ng-c2307461527="" _nghost-ng-
c2764567632="" class="inline ng-star-inserted">

, Specifically centering on the Threonine-198 (T198) phosphorylation site.

By mimicking the substrate site of p27ngcontent-ng-c2307461527=""_nghost-ng-
c2764567632="" class="inline ng-star-inserted">

, R8-T198wt acts as a competitive inhibitor, preventing Pim-1 from phosphorylating
endogenous p27

and Bad. This inhibition restores nuclear accumulation of p27ngcontent-ng-c2307461527=
_nghost-ng-c2764567632="" class="inline ng-star-inserted">

, inducing G1 phase cell cycle arrest and apoptosis in Pim-1 dependent tumor lines (e.g.,
DU145).

Physicochemical Profile
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Property Specification

CAS Number 2305815-72-7

ngcontent-ng-c2307461527="" _nghost-ng-

Molecular Formula €2764567632="" class="inline ng-star-inserted">
Molecular Weight ~2820.36 Da
Purity 95% (HPLC)
Appearance White lyophilized solid
Solubility Soluble to 2 mg/mL in 20% Acetonitrile /
R8 Tag: Facilitates non-endocytic cell
Sequence Characteristics entry. T198wt Domain: Substrate mimetic for

Pim-1 active site.[2][3][4][5]

Mechanism of Action: The Pim-1/p27 Axis[1]

To understand the storage stringency, one must understand the biological activity.[1] R8-
T198wt is not a small molecule inhibitor; it is a biological mimetic. Its stability is directly tied to
the integrity of the Threonine residue and the polyarginine tail. Degradation leads to loss of cell
permeability (R8 breakdown) or loss of inhibitory potency (T198 region hydrolysis).[1]

Signaling Pathway Visualization

The following diagram illustrates how R8-T198wt intervenes in the Pim-1 signaling cascade to
restore cell cycle control.
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Figure 1: Mechanism of R8-T198wt inhibition. The peptide competitively binds Pim-1,
preventing p27 phosphorylation, thereby stabilizing p27 levels and inducing cell cycle arrest.[1]

[6]

Storage and Stability Protocols

Peptides containing polyarginine (R8) sequences are highly hygroscopic and prone to
aggregation.[1] The T198wt sequence is susceptible to oxidation and hydrolysis if improperly
stored.

A. Lyophilized Powder (Long-Term Storage)[1]

o Temperature: Store at -20°C or below. For storage exceeding 6 months, -80°C is
recommended.[1]

» Desiccation: The vial must be kept in a sealed container with active desiccant (e.g., silica
gel).[1] Moisture absorption will cause the peptide to become sticky and may induce
hydrolysis.

o Shelf Life: Stable for 12 months if kept desiccated at -20°C.[1]
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B. Reconstitution Protocol (Critical)

Many researchers fail here by using pure water or PBS directly, leading to precipitation.[1]

o Equilibration: Allow the lyophilized vial to warm to room temperature (approx. 20 mins) inside
the desiccator before opening. Why? Opening a cold vial introduces condensation, instantly
degrading the peptide.[1]

e Solvent Choice:

o Primary Solvent: Dissolve first in a small volume of 20% Acetonitrile (ACN) / Water.[1] The
organic component breaks hydrophobic stacking of the peptide.

o Alternative: If ACN is toxic to your specific sensitive primary cells, use sterile ddH20, but
ensure the concentration is kept below 1 mg/mL to prevent aggregation.[1] Sonicate briefly
if necessary.[1]

 Aliquoting:

Never refreeze the bulk solution.

[e]

o

Prepare single-use aliquots (e.g., 20

L) in low-protein-binding tubes.

[¢]

Flash freeze in liquid nitrogen and store at -80°C.

o

Stability: Reconstituted aliquots are stable for 3 months at -80°C.

C. Stability Decision Tree
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Figure 2: Optimal workflow for handling R8-T198wt to minimize degradation and aggregation
risks.

Experimental Protocol: Cell Cycle Arrest Assay

Objective: Validate the bioactivity of R8-T198wt by observing G1 arrest in DU145 prostate
cancer cells.

Materials
e Cell Line: DU145 (ATCC HTB-81).[1]

o Reagent: R8-T198wt (Reconstituted stock, e.g., 1 mM).
o Control: R8-Mutant peptide (optional) or Vehicle (0.1% ACN/Water).[1]
e Assay: Propidium lodide (PI) Flow Cytometry.[1]
Step-by-Step Methodology
e Seeding:

o Seed DU145 cells at

cells/well in a 6-well plate.

o Incubate overnight at 37°C, 5%

e Treatment:
o Dilute R8-T198wt stock into fresh complete media to a final concentration of 10

M and 20
M.

o Note: Do not exceed 0.5% v/v of the ACN solvent in the final culture to avoid solvent
toxicity.
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o Treat cells for 48 hours.[1]

e Harvesting:
o Trypsinize cells and wash with cold PBS.[1]
o Fix cells by adding dropwise into 70% ethanol at -20°C. Incubate overnight.
e Staining:
o Wash fixed cells with PBS.[1]
o Incubate with RNase A (100
g/mL) and Propidium lodide (50
g/mL) for 30 mins at 37°C in the dark.
e Analysis:
o Analyze via Flow Cytometry (FL2 channel).[1]

o Expected Result: A significant increase in the G1 peak (2N DNA content) compared to
vehicle control, indicating Pim-1 inhibition and p27 stabilization.[1]

References

e Ishibashi, Y., et al. (2018).[1] Cell-permeable Carboxyl-terminal p27Kipl Peptide Exhibits
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(Contextual citation based on peptide mechanism described in search snippets).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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